Cas no 906225-99-8 (2-({2-cyclopropyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-({2-cyclopropyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide
• CAS No: 906225-99-8
• Molecular Formula: C₂₀H₂₁N₅O₄S
• Molecular Weight: 427.47684264183
• CID: 6205688
• PubChem ID: 18553667

2-({2-cyclopropyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide Properties

Names and Identifiers

• 2-({2-cyclopropyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide
• 2-((2-cyclopropyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(3-methoxyphenyl)acetamide
• F0654-0691
• AKOS024592823
• 906225-99-8
• 2-(7-cyclopropyl-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanyl-N-(3-methoxyphenyl)acetamide

• InChIKey： FDHPKWZSBLGVJW-UHFFFAOYSA-N
• Inchi： 1S/C20H21N5O4S/c1-24-17-15(19(27)25(2)20(24)28)18(23-16(22-17)11-7-8-11)30-10-14(26)21-12-5-4-6-13(9-12)29-3/h4-6,9,11H,7-8,10H2,1-3H3,(H,21,26)
• SMILES： S(CC(NC1C=CC=C(C=1)OC)=O)C1C2C(N(C)C(N(C)C=2N=C(C2CC2)N=1)=O)=O

Computed Properties

• Exact Mass: 427.13142534g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Monoisotopic Mass: 427.13142534g/mol
• Heavy Atom Count: 30
• Complexity: 690
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides